Cas no 193290-61-8 ((4-Cyanomethyl-phenyl)-acetic acid methyl ester)

• Product Name: (4-Cyanomethyl-phenyl)-acetic acid methyl ester
• CAS No: 193290-61-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 2788044
• PubChem ID: 53857233
• Update Time: 2025-04-21

(4-Cyanomethyl-phenyl)-acetic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• AKOS006312199
• (4-cyanomethyl-phenyl)-acetic acid methyl ester
• Methyl [4-(cyanomethyl)phenyl]acetate
• 193290-61-8
• DTXSID30707176
• GTZIKOIEWPFOKJ-UHFFFAOYSA-N
• SCHEMBL5844094
• (4-Cyanomethyl-phenyl)-acetic acid methyl ester

• Inchi： 1S/C11H11NO2/c1-14-11(13)8-10-4-2-9(3-5-10)6-7-12/h2-5H,6,8H2,1H3
• InChI Key： GTZIKOIEWPFOKJ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(CC#N)=CC=1)=O

Computed Properties

• Exact Mass: 189.078978594Da
• Monoisotopic Mass: 189.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1Ų